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Compound of Interest

Compound Name: RGT-018

Cat. No.: B15602784

RGT-018 is a potent and selective Son of Sevenless 1 (SOS1) inhibitor developed for research
in KRAS-driven cancers.[1][2] As a potent anti-cancer agent, proper handling and disposal
procedures are critical to ensure the safety of laboratory personnel and the environment. This
document provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with RGT-018.

Chemical and Physical Properties

A summary of the key chemical and physical properties of RGT-018 is provided in the table
below.
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Property Value

(R)-5-(4-((1-(3-(difluoromethyl)-2-
) fluorophenyl)ethyl)amino)-2-methyl-6-
Chemical Name
morpholino-7-0xo0-6,7-dihydropyrido[4,3-

d]pyrimidin-8-yl)picolinonitrile[1]

CAS Number 2794934-49-7[1][3][4]

Molecular Formula C27H24F3N702[1][3]

Molecular Weight 535.53 g/mol [1]

Appearance Solid powder

Purity >99%

Solubility Soluble in DMSO (e.g., 100 mg/mL)[3];

Insoluble in water and ethanol[3]

Short term (days to weeks): 0 - 4°C; Long term

Storage
(months to years): -20°C[1]

Health and Safety Information

RGT-018 is a potent investigational drug and should be handled with care. While a specific
Safety Data Sheet (SDS) is not publicly available, it should be treated as a hazardous and
potentially cytotoxic compound. All personnel must be aware of the potential health and
physical hazards.

Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash affected skin with soap and plenty of water. Remove
contaminated clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.
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 Ingestion: Wash out mouth with water provided the person is conscious. Call a physician.

Experimental Protocols

Stock Solution Preparation:

To prepare a stock solution, dissolve RGT-018 powder in fresh, moisture-free DMSO to the
desired concentration (e.g., 100 mg/mL).[3] For in vivo studies, specific formulations may be
required, such as a mixture of DMSO, PEG300, Tween80, and saline or corn oil.[3][4]

Proper Disposal Procedures for RGT-018

As a potent anti-cancer agent, RGT-018 and all associated waste must be disposed of as
hazardous chemical waste. Do not dispose of RGT-018 in the regular trash or down the drain.

Waste Segregation:
Proper segregation of waste at the point of generation is crucial.

e Solid Waste: This includes unused or expired RGT-018 powder, contaminated personal
protective equipment (PPE) such as gloves and gowns, and lab materials like weigh boats,
pipette tips, and bench paper.

o Collect in a designated, leak-proof container lined with a heavy-duty plastic bag.

o The container must be clearly labeled as "Hazardous Cytotoxic Waste" and include the
name "RGT-018".

e Liquid Waste: This includes stock solutions, experimental media containing RGT-018, and
solvent rinses.

[e]

Collect in a dedicated, shatter-resistant container with a secure screw-top cap.

o

Do not mix with other chemical waste streams unless compatibility has been verified.

[¢]

Maintain a log of the contents, including the name and approximate quantity of each
chemical added.
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o Sharps Waste: This includes needles, syringes, scalpels, and contaminated broken glass.

o All sharps must be placed directly into a designated, puncture-proof sharps container
labeled for cytotoxic waste.[5]

Empty Container Disposal:
Empty containers that held pure RGT-018 must also be managed as hazardous waste.

o Triple-rinse the container with a suitable solvent (e.g., ethanol or another appropriate
solvent).

o Collect the rinsate (the solvent from rinsing) and dispose of it as liquid hazardous waste.[6]
« After triple-rinsing, deface or remove the original label.

o Dispose of the container as regular laboratory glass or plastic waste, or as instructed by your
institution's Environmental Health and Safety (EHS) department.[6]

Spill and Decontamination Procedures:
In the event of a spill, immediate and proper cleanup is essential.
o Containment: Evacuate the immediate area and prevent the spill from spreading.

o Personal Protection: Wear appropriate PPE, including double gloves, a gown, and eye
protection.

e Cleanup:
o For liquid spills, cover with an absorbent material.
o For solid spills, carefully cover with damp absorbent paper to avoid raising dust.
o Collect all cleanup materials into the designated solid cytotoxic waste container.

» Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., alcohol),
followed by soap and water.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b15602784?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_KRAS_G12C_Inhibitors_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_KRAS_G12C_Inhibitors_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Signaling Pathway and Experimental Workflow

RGT-018 Mechanism of Action:

RGT-018 is a potent and selective inhibitor of SOS1, a guanine nucleotide exchange factor that
activates KRAS.[1] By binding to SOS1, RGT-018 blocks the interaction between SOS1 and
KRAS, thereby preventing the exchange of GDP for GTP on KRAS. This locks KRAS in its
inactive, GDP-bound state, which in turn suppresses downstream signaling through the RAF-
MEK-ERK and PI3K-AKT pathways, critical for cell proliferation and survival in KRAS-driven
cancers.[1]
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Caption: Mechanism of action of RGT-018 as a SOSL1 inhibitor.
General Experimental Workflow for In Vitro Anti-Proliferation Assay:

The following diagram outlines a typical workflow for assessing the anti-proliferative activity of
RGT-018 in cancer cell lines.
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Caption: A generalized workflow for an in vitro anti-proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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